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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1149936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and

preparation of TMC647055 choline salt for experimental use. TMC647055 is a potent, non-

nucleoside inhibitor of the hepatitis C virus (HCV) NS5B polymerase, an essential enzyme for

viral RNA replication.[1][2][3] The choline salt form of TMC647055 offers improved properties

for formulation and delivery in research settings.

Physicochemical Properties and Solubility
Proper dissolution of TMC647055 choline salt is critical for accurate and reproducible

experimental results. The solubility of this compound has been characterized in common

laboratory solvents.

Solvent Concentration Description Source

Dimethyl Sulfoxide

(DMSO)
10 mM

A stock solution can

be readily prepared.
[4]

20% SBE-β-CD in

Saline
≥ 2.08 mg/mL

A clear solution for in

vivo studies.
[4]

Note: For optimal stability, stock solutions should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[4] Avoid repeated freeze-thaw cycles.
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Mechanism of Action: HCV NS5B Polymerase
Inhibition
TMC647055 exerts its antiviral activity by targeting the NS5B RNA-dependent RNA polymerase

(RdRp) of the hepatitis C virus.[1][2][3] As a non-nucleoside inhibitor, it binds to a specific

allosteric site on the enzyme, distinct from the active site where nucleotide incorporation

occurs. This binding event induces a conformational change in the enzyme, thereby inhibiting

its polymerase activity and halting viral RNA replication.
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Figure 1: Mechanism of action of TMC647055 as an HCV NS5B polymerase inhibitor.

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of TMC647055
choline salt for both in vitro and in vivo experiments.

In Vitro Assay Preparation
For cell-based assays, a stock solution in DMSO is typically prepared and then further diluted

in culture medium to the desired final concentration.

Materials:
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TMC647055 choline salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Prepare a 10 mM Stock Solution:

Aseptically weigh the required amount of TMC647055 choline salt powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex thoroughly until the compound is completely dissolved.

Working Solution Preparation:

Serially dilute the 10 mM stock solution with cell culture medium to achieve the desired

final concentrations for your experiment.

It is recommended to prepare fresh working solutions for each experiment.

In Vivo Formulation Preparation
For animal studies, a formulation using a solubilizing agent such as sulfobutylether-β-

cyclodextrin (SBE-β-CD) is often necessary to achieve the desired concentration and

bioavailability.

Materials:

TMC647055 choline salt

Anhydrous Dimethyl Sulfoxide (DMSO)
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20% (w/v) SBE-β-CD in sterile saline

Sterile tubes

Vortex mixer

Protocol:

Prepare a High-Concentration DMSO Stock:

Prepare a concentrated stock solution of TMC647055 choline salt in DMSO (e.g., 20.8

mg/mL).[4]

Formulation:

To prepare the final dosing solution, add 100 µL of the DMSO stock solution to 900 µL of

20% SBE-β-CD in saline.[4] This will result in a final concentration of ≥ 2.08 mg/mL.[4]

Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting solution

should be clear.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1149936?utm_src=pdf-body
https://www.medchemexpress.com/TMC647055-Choline-salt.html
https://www.medchemexpress.com/TMC647055-Choline-salt.html
https://www.medchemexpress.com/TMC647055-Choline-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Preparation In Vivo Preparation

Start

Weigh TMC647055
Choline Salt Powder

Select Experiment Type

Add Anhydrous DMSO

 In Vitro 

Add Anhydrous DMSO

 In Vivo 

Vortex to Dissolve

10 mM Stock Solution

Dilute with
Culture Medium

Final Working Solution

Vortex to Dissolve

Concentrated Stock
(e.g., 20.8 mg/mL)

Add to 20% SBE-β-CD
in Saline (1:9 ratio)

Vortex Thoroughly

Final Dosing Solution
(≥ 2.08 mg/mL)

Click to download full resolution via product page

Figure 2: Experimental workflow for preparing TMC647055 choline salt solutions.
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Summary
This application note provides essential information on the solubility and preparation of

TMC647055 choline salt for preclinical research. Adherence to these protocols will help

ensure the consistency and reliability of experimental outcomes. For any further information, it

is recommended to consult the relevant product datasheets and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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